Cas no 167758-87-4 (ethyl 2-chloro-4-fluorobenzoate)

Ethyl 2-chloro-4-fluorobenzoate is a fluorinated benzoate ester commonly used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its key advantages include high reactivity due to the electron-withdrawing chloro and fluoro substituents, facilitating further functionalization. The ethyl ester group enhances solubility in organic solvents, improving reaction efficiency.
ethyl 2-chloro-4-fluorobenzoate structure
167758-87-4 structure
Product Name:ethyl 2-chloro-4-fluorobenzoate
CAS No:167758-87-4
MF:C9H8ClFO2
MW:202.610025405884
MDL:MFCD06204388
CID:1348411
PubChem ID:2782780
Update Time:2025-06-17

ethyl 2-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-chloro-4-fluorobenzoate
    • benzoic acid, 2-chloro-4-fluoro-, ethyl ester
    • 2-chloro-4-fluoro-benzoic acid ethyl ester
    • PC7774
    • 167758-87-4
    • AMY6539
    • E76229
    • Ethyl 2-chloro-4-fluoro-benzoate
    • DTXSID10382288
    • Benzoic acid,2-chloro-4-fluoro-,ethyl ester
    • DB-101043
    • AKOS008948089
    • SCHEMBL2546863
    • CS-0159805
    • MFCD06204388
    • PS-8181
    • Ethyl2-chloro-4-fluorobenzoate
    • MDL: MFCD06204388
    • Inchi: 1S/C9H8ClFO2/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5H,2H2,1H3
    • InChI Key: MJYAXUKZBQZTTQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OCC)F

Computed Properties

  • Exact Mass: 202.02000
  • Monoisotopic Mass: 202.0196853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.65580

ethyl 2-chloro-4-fluorobenzoate Pricemore >>

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ethyl 2-chloro-4-fluorobenzoate Production Method

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